Cas no 1806-71-9 ( )

  structure
  structure
Product Name: 
CAS No:1806-71-9
MF:C22H37ClO2S
MW:401.045984983444
CID:906872
PubChem ID:296301
Update Time:2025-04-19

  Chemical and Physical Properties

Names and Identifiers

    • 1-chloro-4-hexadecylsulfonylbenzene
    • (4-chloro-phenyl)-hexadecyl sulfone
    • (4-Chlor-phenyl)-hexadecyl-sulfon
    • 1-chloro-4-(hexadecylsulfonyl)benzene
    • 4-Chlor-1-hexadecylsulfon-benzol
    • 4-Chlorphenyl-n-hexadecyl-sulfon
    • AC1L6PXD
    • NSC166342
    • AKOS024429175
    • 1-Chloro-4-(hexadecane-1-sulfonyl)benzene
    • 4-CHLOROPHENYL HEXADECYL SULFONE
    • DTXSID60304576
    • 1806-71-9
    • NSC-166342
    •  
    • Inchi: 1S/C22H37ClO2S/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-20-26(24,25)22-18-16-21(23)17-19-22/h16-19H,2-15,20H2,1H3
    • InChI Key: DZQLGPCNQDVJIK-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(=CC=1)S(CCCCCCCCCCCCCCCC)(=O)=O

Computed Properties

  • Exact Mass: 400.22051
  • Monoisotopic Mass: 400.22
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 16
  • Complexity: 408
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 9.5
  • Topological Polar Surface Area: 42.5Ų

Experimental Properties

  • Density: 1.026
  • Boiling Point: 512.3°C at 760 mmHg
  • Flash Point: 263.6°C
  • Refractive Index: 1.497
  • PSA: 34.14
  • LogP: 8.67580
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